(E)-1-(4-ethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14O2S/c1-2-17-13-7-5-12(6-8-13)15(16)10-9-14-4-3-11-18-14/h3-11H,2H2,1H3/b10-9+
• InChI Key: MONAJWQTHQYBCW-MDZDMXLPSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=CS2
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CS2
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol

Description

(E)-1-(4-ethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one, commonly known as EET, is a synthetic compound that has gained significant attention in scientific research for its potential therapeutic applications. EET belongs to the class of epoxyeicosatrienoic acids (EETs), which are derivatives of arachidonic acid and play a crucial role in regulating various physiological processes.

Scientific Research Applications

Synthetic Chemistry and Material Science Applications

• Versatile Precursors for Trifluoromethyl-Substituted Heteroarenes : A study by Sommer et al. (2017) demonstrated the use of 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO) as a trifluoromethyl-containing building block for preparing various trifluoromethyl-substituted thiophenes, furans, pyrrols, and piperazines. This chemistry was applied in a new synthetic approach towards Celebrex® (celecoxib), highlighting its potential in pharmaceutical synthesis (Sommer, Braun, Schröder, & Kirschning, 2017).

• Corrosion Inhibition : Daoud et al. (2014) investigated a new synthesized thiophene Schiff base for its inhibiting action on the corrosion of mild steel in acidic environments. The study found the compound to be an efficient corrosion inhibitor, suggesting applications in materials protection and engineering (Daoud, Douadi, Issaadi, & Chafaa, 2014).

• Electrochromic Devices : Research by Camurlu & Gültekin (2012) on N-substituted poly(2,5-dithienylpyrrole) derivatives, including those related to thiophene compounds, showed their utilization in electrochromic devices. These devices, which change color in response to electric charge, have applications in displays and smart windows, indicating the material science potential of thiophene derivatives (Camurlu & Gültekin, 2012).

• Fluorescent Dyes : Witalewska et al. (2019) utilized N-ethoxycarbonylpyrene- and perylene thioamides as building blocks to synthesize a variety of fluorescent dyes with thioimidate, 4-hydroxythiazolyl, and other moieties. These compounds exhibited fluorescence across a wide spectrum and were investigated for potential applications in dyeing and bioimaging (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).